Cas no 1804134-82-4 (2-Cyano-4-(3-ethoxy-3-oxopropyl)mandelic acid)

2-Cyano-4-(3-ethoxy-3-oxopropyl)mandelic acid is a specialized organic compound featuring a cyano group and an ethoxycarbonylpropyl substituent on a mandelic acid backbone. This structure lends it utility as an intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals and fine chemicals. Its functional groups enable versatile reactivity, including esterification, nucleophilic substitution, and further derivatization. The compound’s stability under controlled conditions and well-defined purity make it suitable for precise synthetic applications. Researchers value it for its role in constructing complex molecular architectures, particularly in medicinal chemistry where mandelic acid derivatives are often explored for bioactive properties. Proper handling and storage are recommended to maintain its integrity.
2-Cyano-4-(3-ethoxy-3-oxopropyl)mandelic acid structure
1804134-82-4 structure
Product Name:2-Cyano-4-(3-ethoxy-3-oxopropyl)mandelic acid
CAS No:1804134-82-4
MF:C14H15NO5
MW:277.272604227066
CID:4939154
Update Time:2025-05-22

2-Cyano-4-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-4-(3-ethoxy-3-oxopropyl)mandelic acid
    • Inchi: 1S/C14H15NO5/c1-2-20-12(16)6-4-9-3-5-11(10(7-9)8-15)13(17)14(18)19/h3,5,7,13,17H,2,4,6H2,1H3,(H,18,19)
    • InChI Key: JFCFNYZBXBDUPU-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC1C=CC(C(C(=O)O)O)=C(C#N)C=1)=O

Computed Properties

  • Exact Mass: 277.09502258 g/mol
  • Monoisotopic Mass: 277.09502258 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 108
  • Molecular Weight: 277.27

2-Cyano-4-(3-ethoxy-3-oxopropyl)mandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015027959-250mg
2-Cyano-4-(3-ethoxy-3-oxopropyl)mandelic acid
1804134-82-4 97%
250mg
484.80 USD 2021-06-17
Alichem
A015027959-500mg
2-Cyano-4-(3-ethoxy-3-oxopropyl)mandelic acid
1804134-82-4 97%
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815.00 USD 2021-06-17
Alichem
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2-Cyano-4-(3-ethoxy-3-oxopropyl)mandelic acid
1804134-82-4 97%
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Additional information on 2-Cyano-4-(3-ethoxy-3-oxopropyl)mandelic acid

Introduction to CAS No. 1804134-82-4: 2-Cyano-4-(3-Ethoxy-3-Oxopropyl)Mandelic Acid

CAS No. 1804134-82-4, also known as 2-Cyano-4-(3-Ethoxy-3-Oxopropyl)Mandelic Acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyano group, an ethoxy group, and a mandelic acid backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug development, material science, and other related areas.

The mandelic acid moiety in the molecule is a derivative of mandelic acid, which is known for its chiral properties and its role in various biochemical processes. The presence of the cyano group adds to the molecule's reactivity, making it a valuable substrate for further chemical modifications. Additionally, the ethoxy group introduces solubility and stability to the compound, enhancing its utility in different chemical environments.

Recent studies have highlighted the potential of 2-Cyano-4-(3-Ethoxy-3-Oxopropyl)Mandelic Acid in the development of novel therapeutic agents. Researchers have explored its ability to act as a precursor for more complex molecules with bioactive properties. For instance, the compound has been investigated for its role in synthesizing compounds with anti-inflammatory and antioxidant activities.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The unique structure of CAS No. 1804134-82-4 allows for the creation of drug carriers that can target specific tissues or cells, improving the efficacy of treatments while reducing side effects. This has led to increased interest from pharmaceutical companies looking to develop next-generation medications.

In addition to its pharmacological applications, 2-Cyano-4-(3-Ethoxy-3-Oxopropyl)Mandelic Acid has also been studied for its role in material science. The compound's ability to form stable complexes with metal ions has made it a candidate for use in creating advanced materials such as sensors and catalysts. Its chiral properties are particularly advantageous in these applications, as they enable the creation of enantioselective materials.

The synthesis of CAS No. 1804134-82-4 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more accessible for large-scale production. This has been crucial for advancing its applications in both academic and industrial settings.

Another area of interest is the environmental impact of this compound. Studies have shown that 2-Cyano-4-(3-Ethoxy-3-Oxopropyl)Mandelic Acid is biodegradable under certain conditions, making it a more sustainable option compared to other synthetic compounds. This has led to its consideration in green chemistry initiatives aimed at reducing environmental pollution.

In conclusion, CAS No. 1804134-82-4 or 2-Cyano-4-(3-Ethoxy-3-Oxopropyl)Mandelic Acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in shaping future advancements in science and technology.

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